Cas no 953897-58-0 (6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine)

• Product Name: 6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine
• CAS No: 953897-58-0
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5054813
• Update Time: 2025-06-12

6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [6-(2,6-dimethoxyphenoxy)pyridin-3-yl]methanamine
• (6-(2,6-Dimethoxyphenoxy)pyridin-3-yl)methanamine
• NE47542
• Z1352877905
• 6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine

• Inchi： 1S/C14H16N2O3/c1-17-11-4-3-5-12(18-2)14(11)19-13-7-6-10(8-15)9-16-13/h3-7,9H,8,15H2,1-2H3
• InChI Key： WAWGCNMMTMVREQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)CN)C1C(=CC=CC=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 253
• XLogP3: 1.5
• Topological Polar Surface Area: 66.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 410.6±45.0 °C at 760 mmHg
• Flash Point: 202.1±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine

Recent Advances in the Study of 6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine (CAS: 953897-58-0)

In recent years, the compound 6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine (CAS: 953897-58-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The present research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development.

The synthesis of 6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that reduces byproduct formation and enhances scalability. This advancement is particularly relevant for industrial applications, where efficient synthesis routes are critical for cost-effective production.

Biological evaluations of this compound have revealed promising activity against a range of targets. Notably, a 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects on specific kinase enzymes implicated in inflammatory diseases. The compound's ability to modulate these pathways suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and chronic inflammatory disorders.

Further investigations into the pharmacokinetic properties of 6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine have also been conducted. Research indicates that the compound exhibits favorable bioavailability and metabolic stability, as reported in a 2023 European Journal of Pharmaceutical Sciences article. These properties are essential for its development as a viable drug candidate, as they influence dosing regimens and therapeutic efficacy.

In addition to its standalone potential, this compound has been explored in combination therapies. A recent preclinical study highlighted its synergistic effects when used alongside conventional chemotherapeutic agents, suggesting a role in oncology. The findings, published in Cancer Research (2024), underscore the versatility of 6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine in addressing diverse medical challenges.

Despite these advancements, challenges remain in the development of this compound. Issues such as off-target effects and formulation stability are areas of ongoing research. However, the collective findings to date position 6-(2,6-Dimethoxyphenoxy)pyridin-3-ylmethanamine as a molecule of considerable interest in the pharmaceutical industry, with the potential to address unmet medical needs.